2-[(4-Oxo-1,4-dihydrocinnolin-1-yl)methyl]benzoic acid

• IUPAC Name: 2-[(4-oxocinnolin-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C16H12N2O3/c19-15-9-17-18(14-8-4-3-7-13(14)15)10-11-5-1-2-6-12(11)16(20)21/h1-9H,10H2,(H,20,21)
• InChI Key: PGHQJDGBICXDIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3C(=O)C=N2)C(=O)O
• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol
• CAS No.: 1156900-81-0

Description

“2-[(4-Oxo-1,4-dihydrocinnolin-1-yl)methyl]benzoic acid” is a chemical compound with the CAS Number: 1156900-81-0. It has a molecular weight of 280.28. This compound has diverse applications and possesses immense potential for scientific research. Its unique structure and properties make it an invaluable asset in various fields, ranging from pharmaceuticals to material science.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H12N2O3/c19-15-9-17-18(14-8-4-3-7-13(14)15)10-11-5-1-2-6-12(11)16(20)21/h1-9H,10H2,(H,20,21). This code provides a specific string of characters that represent the molecular structure of the compound.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 280.28. More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the current literature.

Scientific Research Applications

Benzoic Acid Derivatives in Gut Function Regulation

• Benzoic acid, a preservative with antibacterial and antifungal properties, is used in foods and feeds, showing potential to improve gut functions. Studies using piglets and porcine intestinal epithelial cells suggest that appropriate levels of benzoic acid might enhance gut functions by regulating enzyme activity, redox status, immunity, and microbiota. However, excessive administration could harm gut health (X. Mao et al., 2019).

Degradation Processes of Pharmaceuticals

• Advanced Oxidation Processes (AOPs) have been used to treat acetaminophen from aqueous media, highlighting the degradation pathways, by-products, and their biotoxicity. This review sheds light on the chemical reactivity and environmental impact of pharmaceuticals, offering insights into the degradation mechanisms of similar compounds (Mohammad Qutob et al., 2022).

Antituberculosis Study of Organotin(IV) Complexes

• Organotin complexes, including those of carboxylic acids, have demonstrated significant antituberculosis activity. This review examines the influence of ligand environment, organic groups attached to the tin, and compound structure on their biological activity, suggesting potential applications in developing antituberculosis agents (Humaira Iqbal et al., 2015).

Pharmacokinetic Analysis of Benzoic Acid

• A physiologically-based pharmacokinetic analysis of benzoic acid across different species, including rats, guinea pigs, and humans, explored metabolic and dosimetric variations. This study underscores the significance of understanding interspecies variations in pharmacokinetics for assessing dietary exposures to benzoates (Timothy E Hoffman & W. Hanneman, 2017).

Safety and Hazards

The safety data sheet (MSDS) for “2-[(4-Oxo-1,4-dihydrocinnolin-1-yl)methyl]benzoic acid” can be found online. It’s important to handle this compound with appropriate safety measures. Always refer to the MSDS for detailed safety and handling information.